Cas no 1806909-10-3 (4-Cyano-2-(difluoromethyl)-3-methylpyridine-5-carboxylic acid)

• Product Name: 4-Cyano-2-(difluoromethyl)-3-methylpyridine-5-carboxylic acid
• CAS No: 1806909-10-3
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 4876607
• Update Time: 2023-08-20

4-Cyano-2-(difluoromethyl)-3-methylpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-3-methylpyridine-5-carboxylic acid

• Inchi： 1S/C9H6F2N2O2/c1-4-5(2-12)6(9(14)15)3-13-7(4)8(10)11/h3,8H,1H3,(H,14,15)
• InChI Key： HUKVSMMTRXPWHM-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=C(C#N)C(C(=O)O)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 1.1
• Topological Polar Surface Area: 74